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Compound of Interest

Compound Name: UBP710

Cat. No.: B15575262

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for performing an enzymatic assay for
UBP710, a deubiquitinating enzyme (DUB). The protocol is designed for the screening of
potential inhibitors and for characterizing the enzymatic activity of UBP710.

Introduction

The ubiquitin-proteasome system (UPS) is a critical pathway for protein degradation and
regulation of various cellular processes, including cell cycle progression, signal transduction,
and apoptosis.[1][2] Deubiquitinating enzymes (DUBS) are key regulators of the UPS, as they
remove ubiquitin from substrate proteins, thereby reversing the ubiquitination signal.[2] The
dysregulation of DUBs has been implicated in numerous diseases, making them attractive
therapeutic targets.[1]

UBP710 is a cysteine protease that cleaves the isopeptide bond between ubiquitin and its
target proteins. To facilitate the discovery of novel UBP710 inhibitors, a robust and sensitive
enzymatic assay is essential. This document describes a fluorescence-based assay using
Ubiquitin-Rhodamine 110 (Ub-Rho110) as a substrate.[1][3] Cleavage of this substrate by
UBP710 results in an increase in fluorescence, which can be monitored in real-time.[1]

Signaling Pathway and Experimental Workflow
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The following diagrams illustrate the general ubiquitin-proteasome signaling pathway and the
experimental workflow for the UBP710 enzymatic assay.
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Caption: Ubiquitin-Proteasome Signaling Pathway.

UBP710 Enzymatic Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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